Cas no 2418679-83-9 (Methyl 3-formyl-2,4,6-trimethyl-5-(methylamino)benzoate)

• Product Name: Methyl 3-formyl-2,4,6-trimethyl-5-(methylamino)benzoate
• CAS No: 2418679-83-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5678030
• PubChem ID: 165769667
• Update Time: 2025-06-08

Methyl 3-formyl-2,4,6-trimethyl-5-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• 2418679-83-9
• methyl 3-formyl-2,4,6-trimethyl-5-(methylamino)benzoate
• EN300-26631025
• Methyl 3-formyl-2,4,6-trimethyl-5-(methylamino)benzoate

• Inchi： 1S/C13H17NO3/c1-7-10(6-15)8(2)12(14-4)9(3)11(7)13(16)17-5/h6,14H,1-5H3
• InChI Key： PEAXOROOFKSIEF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)C(C=O)=C(C)C(=C1C)NC)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 3-formyl-2,4,6-trimethyl-5-(methylamino)benzoate

Methyl 3-formyl-2,4,6-trimethyl-5-(methylamino)benzoate (CAS No. 2418679-83-9): A Comprehensive Overview

Methyl 3-formyl-2,4,6-trimethyl-5-(methylamino)benzoate, identified by its CAS number 2418679-83-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both formyl and methylamino substituents makes it a versatile intermediate for the synthesis of more complex pharmacophores.

The compound's structure is built upon a benzene ring that is modified with several alkyl and amino groups. Specifically, the presence of three methyl groups at positions 2, 4, and 6 enhances the lipophilicity of the molecule, while the formyl group at position 3 and the methylamino group at position 5 introduce reactivity that is useful in further chemical modifications. This balance of hydrophobic and polar characteristics makes it an attractive candidate for various biochemical interactions.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with neurological disorders. The unique structural features of Methyl 3-formyl-2,4,6-trimethyl-5-(methylamino)benzoate have led researchers to explore its potential as a scaffold for designing new therapeutic agents. For instance, studies have shown that similar benzoate derivatives can interact with specific enzymes and receptors, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

One of the key areas of research involving this compound has been its role as a precursor in the synthesis of more complex molecules. The formyl group, in particular, serves as a convenient site for condensation reactions with various nucleophiles, allowing for the introduction of additional functional groups. This property has been exploited in the development of heterocyclic compounds, which are known to exhibit a wide range of biological activities. Researchers have utilized Methyl 3-formyl-2,4,6-trimethyl-5-(methylamino)benzoate to synthesize imidazoles, pyrazoles, and other nitrogen-containing heterocycles that have shown promise in preclinical studies.

The methylamino group at position 5 also contributes to the compound's reactivity and functionality. This group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as proteins and enzymes. In drug design, such interactions are often essential for achieving high affinity and selectivity. The combination of these features makes Methyl 3-formyl-2,4,6-trimethyl-5-(methylamino)benzoate a valuable building block for medicinal chemists.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have been conducted to predict how it might interact with biological targets based on its three-dimensional structure. These studies have provided insights into potential binding modes and have helped guide the design of analogs with improved properties. For example, computational simulations have suggested that modifications to the methylamino group could enhance binding affinity to specific enzymes involved in neurological disorders.

In addition to its applications in drug discovery, Methyl 3-formyl-2,4,6-trimethyl-5-(methylamino)benzoate has found utility in materials science. Its aromatic structure and functional groups make it a suitable candidate for developing organic semiconductors and other advanced materials. Researchers are exploring its potential use in creating novel polymers and coatings that exhibit enhanced mechanical properties or electronic characteristics.

The synthesis of this compound has also been optimized to ensure high yield and purity. Various synthetic routes have been developed, each with its own advantages depending on the desired scale and purity requirements. Advances in catalytic methods have allowed for more efficient production processes, reducing waste and improving overall sustainability.

The future prospects for Methyl 3-formyl-2,4,6-trimethyl-5-(methylamino)benzoate are promising as research continues to uncover new applications and functionalities. Ongoing studies aim to explore its potential in treating not only neurological disorders but also other conditions such as cancer and inflammatory diseases. The compound's versatility as a synthetic intermediate ensures that it will remain a valuable tool for chemists and biologists alike.